Cas no 91777-68-3 (Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1))

Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1) structure
91777-68-3 structure
Product Name:Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1)
CAS No:91777-68-3
MF:C14H24NNaO3
MW:277.335035324097
CID:800123
PubChem ID:57355818
Update Time:2025-04-19

Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,11-[(1-oxo-2-propen-1-yl)amino]-, sodium salt (1:1)
    • sodium,11-(prop-2-enoylamino)undecanoate
    • SODIUM-11-ACRYLAMIDO-UNDECANOATE
    • sodium;11-(prop-2-enoylamino)undecanoate
    • sodium 11-acrylamidoundecanoate
    • 91777-68-3
    • DTXSID10723314
    • Sodium 11-(acryloylamino)undecanoate
    • SCHEMBL1548070
    • Inchi: 1S/C14H25NO3.Na/c1-2-13(16)15-12-10-8-6-4-3-5-7-9-11-14(17)18;/h2H,1,3-12H2,(H,15,16)(H,17,18);/q;+1/p-1
    • InChI Key: VRXMFOZNEBYZOE-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(CCCCCCCCCCNC(C=C)=O)=O

Computed Properties

  • Exact Mass: 277.16500
  • Monoisotopic Mass: 277.16538791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 257
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų

Experimental Properties

  • PSA: 69.23000
  • LogP: 1.94030
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